Cas no 1220039-74-6 ((2-Bromo-4,5-dimethyl-phenyl)-methyl-amine)

• Product Name: (2-Bromo-4,5-dimethyl-phenyl)-methyl-amine
• CAS No: 1220039-74-6
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD15474868
• CID: 4778296
• Update Time: 2026-02-27

(2-Bromo-4,5-dimethyl-phenyl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4,5-dimethyl-phenyl)-methyl-amine
• Benzenamine, 2-bromo-N,4,5-trimethyl-

• MDL： MFCD15474868
• Inchi： 1S/C9H12BrN/c1-6-4-8(10)9(11-3)5-7(6)2/h4-5,11H,1-3H3
• InChI Key： OCLYLRIADIYLNG-UHFFFAOYSA-N
• SMILES： C1(NC)=CC(C)=C(C)C=C1Br

Additional information on (2-Bromo-4,5-dimethyl-phenyl)-methyl-amine

Comprehensive Overview of (2-Bromo-4,5-dimethyl-phenyl)-methyl-amine (CAS No. 1220039-74-6): Properties, Applications, and Industry Insights

(2-Bromo-4,5-dimethyl-phenyl)-methyl-amine (CAS No. 1220039-74-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated aromatic amine derivative, characterized by its 4,5-dimethylphenyl core and methylamine functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₂BrN, and precise chemical structure make it a valuable building block for designing complex molecules.

In recent years, the demand for high-purity aromatic amines like (2-Bromo-4,5-dimethyl-phenyl)-methyl-amine has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 1220039-74-6 suppliers" or "synthesis methods for brominated phenylmethylamines," reflecting its industrial relevance. The compound's electron-rich aromatic system and steric hindrance properties enable selective reactions, making it ideal for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations.

From an application perspective, this compound is pivotal in developing pharmaceutical intermediates targeting neurological and metabolic disorders. Its structural analogs have been explored in patents related to kinase inhibitors and GPCR modulators, aligning with trending topics like "precision medicine" and "targeted therapy." Environmental considerations also play a role; queries like "biodegradability of brominated amines" highlight growing interest in green chemistry alternatives.

The physicochemical properties of 1220039-74-6 include a molecular weight of 214.11 g/mol, moderate lipophilicity (LogP ~2.5), and stability under inert conditions. These traits are critical for formulation scientists optimizing drug delivery systems. Analytical techniques such as HPLC and LC-MS are commonly employed to verify its purity, a key concern for buyers searching "CAS 1220039-74-6 analytical standards."

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational studies leveraging QSAR models or molecular docking simulations often utilize its scaffold to predict bioactivity. This intersects with popular search terms like "machine learning in chemical synthesis" and "fragment-based drug design," positioning (2-Bromo-4,5-dimethyl-phenyl)-methyl-amine as a bridge between traditional and digital chemistry.

Regulatory compliance remains a priority for manufacturers. While not classified as hazardous, proper handling guidelines for brominated compounds are frequently queried (e.g., "storage conditions for CAS 1220039-74-6"). The compound's REACH registration status and patent landscape are additional focal points for industry stakeholders.

In conclusion, (2-Bromo-4,5-dimethyl-phenyl)-methyl-amine exemplifies the intersection of innovative chemistry and industrial demand. Its role in high-value synthesis, coupled with evolving applications in life sciences, ensures its continued relevance. As research expands into sustainable synthesis routes and novel derivatives, this compound will likely remain a subject of scientific and commercial interest.